Cas no 1260836-35-8 (tert-Butyl N-[(3-oxocyclohexyl)methyl]carbamate)

• Product Name: tert-Butyl N-[(3-oxocyclohexyl)methyl]carbamate
• CAS No: 1260836-35-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 3163481
• PubChem ID: 53419903
• Update Time: 2025-04-21

tert-Butyl N-[(3-oxocyclohexyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[(3-oxocyclohexyl)methyl]carbamate
• tert-Butyl ((3-oxocyclohexyl)methyl)carbamate
• tert-Butyl((3-oxocyclohexyl)methyl)carbamate
• EN300-183695
• tert-butyl N-((3-oxocyclohexyl)methyl)carbamate
• KAC83635
• SB23119
• 1260836-35-8
• 848-080-3
• Carbamic acid, N-[(3-oxocyclohexyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-8-9-5-4-6-10(14)7-9/h9H,4-8H2,1-3H3,(H,13,15)
• InChI Key： HSOQXTIUYUKOIY-UHFFFAOYSA-N
• SMILES： O=C1CCCC(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 227.15214353Da
• Monoisotopic Mass: 227.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives